methyl 2-(N-(furan-2-ylmethyl)methylsulfonamido)acetate
Overview
Description
Methyl 2-(N-(furan-2-ylmethyl)methylsulfonamido)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, including “methyl 2-(N-(furan-2-ylmethyl)methylsulfonamido)acetate”, have shown significant antibacterial activity . They have been used in the development of new drugs to combat microbial resistance, which is a global issue due to the ineffectiveness of currently available antimicrobial medicines .
Anticancer Agents
Furan derivatives have been used in the development of novel anticancer agents . For instance, a series of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives was designed and synthesized for developing novel indole scaffolds as anticancer agents targeting the epidemal growth factor receptor (EGFR) .
Antifungal Activity
Furan-based Schi base derivatives, which may include “methyl 2-(N-(furan-2-ylmethyl)methylsulfonamido)acetate”, have shown substantial antifungal activities . This makes them potential candidates for the development of new antifungal drugs .
Anti-inflammatory Drugs
Furan derivatives have been used in the development of anti-inflammatory drugs . Their unique chemical structure allows them to interact with biological targets involved in inflammatory processes .
Pharmaceuticals Production
Furan is used to produce pharmaceuticals . As “methyl 2-(N-(furan-2-ylmethyl)methylsulfonamido)acetate” is a furan derivative, it could potentially be used in the production of various pharmaceuticals .
Resin Production
Furan is also used in the production of resin . Therefore, “methyl 2-(N-(furan-2-ylmethyl)methylsulfonamido)acetate”, being a furan derivative, could potentially be used in the production of various types of resins .
Safety and Hazards
The safety information for “Methyl 2-(Methylsulfonamido)phenylacetate”, a related compound, indicates that it has a GHS07 pictogram and a warning signal word . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352 .
properties
IUPAC Name |
methyl 2-[furan-2-ylmethyl(methylsulfonyl)amino]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO5S/c1-14-9(11)7-10(16(2,12)13)6-8-4-3-5-15-8/h3-5H,6-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SELGYHIWYDQVHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN(CC1=CC=CO1)S(=O)(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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